2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C15H11ClF3N5OS2/c16-9-4-3-8(15(17,18)19)6-10(9)21-12(25)7-27-14-23-22-13(24(14)20)11-2-1-5-26-11/h1-6H,7,20H2,(H,21,25)
• InChI Key: HUINLQRJLVRHSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN=C(N2N)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C15H11ClF3N5OS2
• Molecular Weight: 433.9 g/mol

Description

2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C15H11ClF3N5OS2 and its molecular weight is 433.85. The purity is usually 95%.
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Scientific Research Applications

a. Anti-Inflammatory Activity: Thiophenes exhibit anti-inflammatory properties, making them valuable candidates for drug development. .

b. Anti-Psychotic and Anti-Anxiety Effects: Certain thiophene-based compounds have demonstrated anti-psychotic and anxiolytic effects. .

c. Anti-Cancer Potential: Thiophenes have been investigated for their anti-cancer activity. .

d. Kinase Inhibition: Some thiophene derivatives act as kinase inhibitors. .

e. Anti-Fungal and Anti-Microbial Properties: Thiophenes exhibit antifungal and antimicrobial effects. .

f. Estrogen Receptor Modulation: Certain thiophene-containing compounds interact with estrogen receptors. .

Material Science Applications

Beyond medicinal chemistry, thiophenes find applications in material science:

a. Organic Semiconductors: Thiophene derivatives contribute to the development of organic semiconductors. .

b. Corrosion Inhibitors: Thiophene-mediated molecules serve as corrosion inhibitors. .

Mechanism of Action

Target of Action

Similar compounds with athiazole ring have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, the thiazole ring in the structure is known to interact with a number of lipophilic amino acids .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of pathways, leading to their diverse biological activities .

Pharmacokinetics

It’s worth noting that thethiazole ring is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially influence the compound’s bioavailability.

Result of Action

Compounds with similar structures have been associated with a wide range of biological activities, suggesting that this compound could potentially have similar effects .